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Compound of Interest

Compound Name:
2-(Piperidin-1-yl)thiazole-4-

carboxylic acid

Cat. No.: B1324969 Get Quote

In-Depth Technical Guide: 2-(Piperidin-1-
yl)thiazole-4-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical

properties of 2-(Piperidin-1-yl)thiazole-4-carboxylic acid, a compound of interest in medicinal

chemistry and drug discovery.

Core Molecular Data
The essential molecular identifiers and properties of 2-(Piperidin-1-yl)thiazole-4-carboxylic
acid are summarized in the table below for easy reference and comparison.

Property Value

Molecular Formula C9H12N2O2S[1][2][3]

Molecular Weight 212.27 g/mol [1][3][4]

CAS Number 952182-68-2[1][2][3][4][5]

Experimental Protocols
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Detailed experimental methodologies for the determination of molecular weight and formula,

while not explicitly detailed in the cited search results, generally follow standard analytical

chemistry protocols.

Molecular Formula Determination: The molecular formula is typically determined using high-

resolution mass spectrometry (HRMS). This technique measures the mass-to-charge ratio of

the molecule with high precision, allowing for the unambiguous determination of its elemental

composition.

Molecular Weight Determination: The molecular weight is calculated from the determined

molecular formula. It can also be confirmed by mass spectrometry, where the molecular ion

peak ([M]+ or [M+H]+) corresponds to the molecular weight of the compound.

Logical Relationship Diagram
The following diagram illustrates the hierarchical relationship between the chemical name and

its fundamental molecular properties.
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Caption: Relationship between chemical identity and molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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